Europium ethyl sulfate

• Molecular Formula: C6H15EuO12S3
• Molecular Weight: 527.3 g/mol
• IUPAC Name: ethyl sulfate;europium(3+)
• InChI: InChI=1S/3C2H6O4S.Eu/c3*1-2-6-7(3,4)5;/h3*2H2,1H3,(H,3,4,5);/q;;;+3/p-3
• InChI Key: HIIDYNMPCRKPBB-UHFFFAOYSA-K
• Canonical SMILES: CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].CCOS(=O)(=O)[O-].[Eu+3]

Description

Europium ethyl sulfate (chemical formula: Eu(C₂H₅SO₄)₃) is a rare earth compound notable for its coordination chemistry and luminescent properties. Structurally, it crystallizes in a nine-coordinate tri-capped trigonal prism geometry, where Eu³⁺ ions are surrounded by nine water molecules in aqueous solutions . This compound is primarily utilized in research settings to study europium ion solvation dynamics and as a precursor for luminescent materials. Its spectroscopic characteristics, particularly in emission and excitation spectra, make it a reference material for analyzing aqueous Eu³⁺ coordination equilibria .

Comparison with Similar Compounds

Structural and Coordination Differences

• Europium Ethyl Sulfate vs. Europium Vanadate (EuVO₄):
  this compound adopts a nine-coordinate structure, whereas europium vanadate is eight-coordinate (square-antiprismatic). This distinction significantly impacts their crystal-field splitting patterns. Spectroscopic studies show that aqueous Eu³⁺ ions exhibit a mix of eight- and nine-coordinate geometries, which can be approximated by combining the spectra of these two crystalline compounds .
• Europium Sulfate Octahydrate (Eu₂(SO₄)₃·8H₂O):
  This sulfate variant shares similar luminescent properties but differs in hydration state and purity grades (99.9%–99.999%). It is widely used in phosphors for LEDs, LCDs, and fluorescent lamps due to its high radiative efficiency .

Solubility and Reactivity

• Sulfates vs. Chlorides: Europium sulfates (ethyl, octahydrate) exhibit higher water solubility compared to chlorides (EuCl₃), making them preferable for solution-based applications like luminescent labeling .
• Triflates: Europium triflate (Eu(CF₃SO₃)₃) is hygroscopic and highly reactive in organic solvents, enabling its use as a Lewis acid catalyst .

Market and Industrial Trends

• The global market for europium sulfate (all forms) is projected to grow at a CAGR of YY% (2024–2032), driven by demand in electronics and catalysis .

Research and Development Insights

• Coordination Dynamics: Studies on this compound have resolved ambiguities in aqueous Eu³⁺ coordination, showing equilibrium between eight- and nine-coordinate species .
• Phosphor Innovation: High-purity europium sulfate (99.99%) is critical for advanced display technologies, with R&D focusing on enhancing quantum efficiency and thermal stability .